![molecular formula C3H10NO4P B014630 3-(Hydroxyamino)propylphosphonic acid CAS No. 66508-11-0](/img/structure/B14630.png)
3-(Hydroxyamino)propylphosphonic acid
Overview
Description
3-(Hydroxyamino)propylphosphonic acid (HAP) is a chemical compound that has gained significant attention in the field of biomedical research due to its unique properties. HAP is a phosphonate derivative of serine, and it has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antibacterial effects. In
Scientific Research Applications
Chemistry and Material Science Applications
Phosphonic acids, including compounds structurally related to 3-(Hydroxyamino)propylphosphonic acid, are utilized for their bioactive properties (e.g., as drugs or pro-drugs), for bone targeting, in the design of supramolecular or hybrid materials, for surface functionalization, analytical purposes, medical imaging, or as phosphoantigens. Their structural analogy with the phosphate moiety, coordination, or supramolecular properties enable a wide range of applications in chemistry, biology, and physics (Sevrain, Berchel, Couthon, & Jaffrès, 2017).
Environmental Science Applications
In environmental science, phosphonates, including those related to this compound, are explored for their potential in degrading polymer wastes such as polyurethanes, polycarbonates, and polyamides. These applications leverage the ability of phosphonates to act as effective degrading agents, introducing fire retardant properties into recovered molecules which can be repurposed for creating new materials (Mitova, Grancharov, Molero, Borreguero, Troev, & Rodríguez, 2013).
Biological Applications
In the biological realm, phosphonopeptides containing phosphonic groups, including those similar to this compound, act as mimetics of natural peptides, showing promise as inhibitors of key enzymes in various pathological states. These compounds have shown interesting physiological activities with potential applications in both medicine and agriculture (Kafarski, 2020).
Biodegradation and Environmental Fate
The biodegradation and environmental fate of organophosphonates are critical in understanding their impact on ecosystems and wastewater treatment processes. Despite their stability against biological degradation, organophosphonates, including derivatives of this compound, can be removed with relatively high efficiency in wastewater treatment plants operated with chemical phosphate precipitation. These insights help address environmental problems associated with the increasing consumption of phosphonates (Rott, Steinmetz, & Metzger, 2018).
Mechanism of Action
Target of Action
3-(Hydroxyamino)propylphosphonic acid primarily targets bacterial enzymes, particularly those involved in cell wall synthesis. This compound is known to inhibit enzymes such as alanine racemase and D-alanine:D-alanine ligase, which are crucial for the production of peptidoglycan, an essential component of the bacterial cell wall .
Mode of Action
The compound interacts with its targets by mimicking the natural substrates of these enzymes. By binding to the active sites of alanine racemase and D-alanine:D-alanine ligase, this compound inhibits their activity, preventing the synthesis of D-alanine and its incorporation into peptidoglycan. This disruption leads to weakened cell walls and ultimately, bacterial cell death .
Biochemical Pathways
The inhibition of alanine racemase and D-alanine:D-alanine ligase affects the peptidoglycan biosynthesis pathway. This pathway is critical for maintaining the structural integrity of bacterial cell walls. The downstream effects include the accumulation of cell wall precursors and the inability to form a functional cell wall, leading to osmotic instability and cell lysis .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). The compound is generally well-absorbed and distributed throughout the body. It is metabolized primarily in the liver and excreted via the kidneys. The bioavailability of the compound is influenced by its stability in the gastrointestinal tract and its ability to cross cellular membranes.
Result of Action
At the molecular level, the action of this compound results in the inhibition of key enzymes involved in cell wall synthesis. This leads to the accumulation of non-functional cell wall precursors and the eventual lysis of bacterial cells. At the cellular level, the compound’s action results in the disruption of bacterial cell wall integrity, leading to cell death and a reduction in bacterial load .
Action Environment
Environmental factors such as pH, temperature, and the presence of other ions or molecules can influence the efficacy and stability of this compound. For instance, the compound is more stable and effective in neutral to slightly acidic environments. High temperatures and extreme pH levels can degrade the compound, reducing its efficacy. Additionally, the presence of competing substrates or inhibitors can affect the binding affinity of the compound to its target enzymes.
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properties
IUPAC Name |
3-(hydroxyamino)propylphosphonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H10NO4P/c5-4-2-1-3-9(6,7)8/h4-5H,1-3H2,(H2,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRZNAZZXMBDMBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNO)CP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10NO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60321561 | |
Record name | 3-(hydroxyamino)propylphosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60321561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66508-11-0 | |
Record name | NSC377717 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=377717 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(hydroxyamino)propylphosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60321561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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